3-((4-Bromophenyl)(2,5-dimethylphenyl)methyl)-2,5-dimethylthiophene

• CAS No.: 1011800-93-3
• Molecular Formula: C21H21BrS
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene
• InChI: InChI=1S/C21H21BrS/c1-13-5-6-14(2)19(11-13)21(17-7-9-18(22)10-8-17)20-12-15(3)23-16(20)4/h5-12,21H,1-4H3
• InChI Key: FQMHNVDDPUYECI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)C(C2=CC=C(C=C2)Br)C3=C(SC(=C3)C)C

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One approach could be the alkylation of 4-(4-bromophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol using 2-bromo-1-phenylethanone followed by reduction of the corresponding ketone . Further studies are needed to explore alternative synthetic routes and optimize yields.

Mechanism of Action

Remains an open question. Research should focus on identifying potential biological targets or enzymes affected by this compound. Molecular docking studies, such as those conducted on Lm-PTR1 , can provide insights into its mode of action.